

Application Notes and Protocols for Cephalexin in Antimicrobial Susceptibility Testing

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Cephalexin hydrochloride*
anhydrous

CAS No.: 59695-59-9

Cat. No.: B1243757

[Get Quote](#)

Introduction: The Role of Cephalexin in Antimicrobial Therapy


Cephalexin is a first-generation cephalosporin, a class of β -lactam antibiotics that has been a cornerstone in the treatment of various bacterial infections for decades.^[1] It is particularly effective against a wide range of Gram-positive bacteria and some Gram-negative organisms.^{[2][3]} Approved by the U.S. Food and Drug Administration (FDA) in 1970, cephalexin is commonly prescribed for infections of the respiratory tract, middle ear, skin and soft tissues, bones, and the genitourinary tract.^[4] The monohydrate form of cephalexin is utilized for oral administration and in the preparation of materials for antimicrobial susceptibility testing (AST).^[3]

The clinical efficacy of an antibiotic is fundamentally linked to the susceptibility of the infecting pathogen. Therefore, accurate and reliable in vitro antimicrobial susceptibility testing is paramount for guiding therapeutic decisions. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the standardized protocols for determining the susceptibility of bacterial isolates to cephalexin.

Scientific Principles: Mechanism of Action and Resistance

Cephalexin's bactericidal activity stems from its ability to inhibit the synthesis of the bacterial cell wall.[5][6] Like other β -lactam antibiotics, it targets and binds to penicillin-binding proteins (PBPs), which are enzymes essential for the final step of peptidoglycan synthesis.[5] This binding action disrupts the structural integrity of the cell wall, leading to cell lysis and death.[1][6]

Bacterial resistance to cephalexin can emerge through several mechanisms. The most common is the production of β -lactamase enzymes, which hydrolyze the β -lactam ring, inactivating the antibiotic.[4] Another significant mechanism is the alteration of PBPs, which reduces the binding affinity of cephalexin to its target.[4]



[Click to download full resolution via product page](#)

Figure 1: Mechanism of action of Cephalexin.

Antimicrobial Susceptibility Testing Protocols

Standardized protocols from organizations such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) are crucial for reproducible and comparable results. The two most widely used methods for determining the susceptibility of bacteria to cephalexin are broth microdilution and Kirby-Bauer disk diffusion.

Preparation of Cephalexin Stock Solution

Accurate preparation of the antibiotic stock solution is the foundation of reliable susceptibility testing. Cephalexin monohydrate should be used for these preparations.

Protocol:

- Obtain cephalexin monohydrate powder with a known potency ($\mu\text{g}/\text{mg}$).
- Weigh a precise amount of the powder.
- Calculate the volume of solvent needed to achieve a desired stock concentration (typically $1280 \mu\text{g}/\text{mL}$ or higher) by accounting for the potency of the powder. The formula is:
 - $\text{Volume of solvent (mL)} = (\text{Weight of powder (mg)} * \text{Potency } (\mu\text{g}/\text{mg})) / \text{Desired stock concentration } (\mu\text{g}/\text{mL})$
- Dissolve the powder in an appropriate solvent. For cephalexin, sterile distilled water is the standard solvent.^{[7][8]}
- Ensure complete dissolution. Gentle warming or vortexing may be applied if necessary.
- Sterilize the stock solution by filtering it through a $0.22 \mu\text{m}$ syringe filter.
- Aliquot the sterile stock solution into cryovials and store at -70°C or colder for long-term stability. Avoid repeated freeze-thaw cycles.

Broth Microdilution Method

This method determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.^[9]
^[10]


Materials:

- Cephalexin stock solution
- Cation-adjusted Mueller-Hinton Broth (CAMHB)

- Sterile 96-well microtiter plates
- Bacterial inoculum standardized to 0.5 McFarland turbidity
- Quality control (QC) strains (e.g., *Escherichia coli* ATCC® 25922™, *Staphylococcus aureus* ATCC® 29213™)

Protocol:

- Prepare Serial Dilutions: In a 96-well microtiter plate, perform a two-fold serial dilution of the cephalexin stock solution in CAMHB to achieve the desired concentration range.
- Inoculum Preparation: Prepare a bacterial suspension from 3-5 isolated colonies grown on a non-selective agar plate for 18-24 hours. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5×10^8 CFU/mL.[11]
- Inoculation: Dilute the standardized inoculum in CAMHB so that the final concentration in each well is approximately 5×10^5 CFU/mL.[9] Inoculate each well of the microtiter plate with the bacterial suspension. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
- Incubation: Incubate the plates at $35 \pm 2^\circ\text{C}$ for 16-20 hours in ambient air.[9]
- Result Interpretation: The MIC is the lowest concentration of cephalexin at which there is no visible growth (turbidity) in the wells.



[Click to download full resolution via product page](#)

Figure 2: Broth Microdilution Workflow for MIC Determination.

Kirby-Bauer Disk Diffusion Method

The Kirby-Bauer method is a qualitative test where antibiotic-impregnated disks are placed on an agar surface inoculated with the test organism. The diameter of the resulting zone of inhibition is measured and correlated with susceptibility.[\[12\]](#)[\[13\]](#)[\[14\]](#)

Materials:

- Cephalexin disks (30 µg)
- Mueller-Hinton Agar (MHA) plates (4 mm depth)
- Bacterial inoculum standardized to 0.5 McFarland turbidity
- Sterile cotton swabs
- QC strains (e.g., *E. coli* ATCC® 25922™, *S. aureus* ATCC® 25923™)

Protocol:

- Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described for the broth microdilution method.[\[13\]](#)
- Plate Inoculation: Dip a sterile cotton swab into the standardized inoculum and remove excess fluid by pressing it against the inside of the tube.[\[13\]](#) Swab the entire surface of the MHA plate three times, rotating the plate approximately 60 degrees between each streaking to ensure confluent growth.[\[12\]](#)
- Disk Application: Aseptically apply the cephalexin (30 µg) disks onto the inoculated agar surface.[\[14\]](#) Ensure the disks are placed at least 24 mm apart and are in firm contact with the agar.[\[13\]](#)
- Incubation: Invert the plates and incubate at $35 \pm 2^{\circ}\text{C}$ for 16-20 hours in ambient air.[\[14\]](#)
- Result Interpretation: Measure the diameter of the zone of complete inhibition in millimeters (mm) using a ruler or caliper.[\[14\]](#) Interpret the results as Susceptible (S), Intermediate (I), or Resistant (R) based on the established breakpoints.

Interpretive Criteria: Breakpoints and Quality Control

The interpretation of AST results relies on clinical breakpoints, which are the values that categorize an organism as susceptible, intermediate, or resistant. These are established by regulatory bodies like CLSI and EUCAST and are subject to periodic revision.

CLSI Breakpoints

Historically, CLSI recommended using cephalothin as a surrogate for testing first-generation cephalosporins, including cephalexin.^{[15][16]} However, studies have shown that cephalothin is a poor predictor of cephalexin susceptibility for some organisms.^[15] More recent CLSI guidelines, particularly in veterinary medicine, have established specific breakpoints for cephalexin for certain pathogens isolated from animals.^[6] For human isolates, the availability of specific cephalexin breakpoints in CLSI documents is limited, and for some organism groups, its use is not recommended for systemic infections.^[13]

Table 1: CLSI Interpretive Breakpoints for Cephalexin

Organism Group	MIC (µg/mL) Breakpoints (S/I/R)	Disk Diffusion (mm) Breakpoints (S/I/R)	Source
Staphylococcus pseudintermedius (canine isolates)	≤2 / 4 / ≥8	Not specified	^[6]

| Enterobacterales (for uncomplicated urinary tract infections only) | ≤16 / - / ≥32 | Not specified
||

EUCAST Breakpoints

EUCAST provides specific MIC and disk diffusion breakpoints for cephalexin against certain bacterial groups.

Table 2: EUCAST Interpretive Breakpoints for Cephalexin

Organism Group	MIC (µg/mL) Breakpoints (S/R)	Disk Diffusion (30 µg disk) (mm) Breakpoints (S/R)	Source
----------------	----------------------------------	--	--------

| Enterobacterales (for uncomplicated urinary tract infections only) | ≤16 / >16 | Not specified | [\[5\]](#) |

Note: Breakpoint tables are subject to change. Always consult the latest versions of the CLSI M100 and EUCAST breakpoint tables.

Quality Control

Routine quality control is essential to ensure the accuracy and precision of AST. This involves testing reference strains with known susceptibility profiles.

Table 3: Quality Control Ranges for Cephalexin

Quality Control Strain	Method	Acceptable Range	Source
Escherichia coli ATCC® 25922™	MIC	4–16 µg/mL	[6]
	Disk Diffusion (30 µg)	15–21 mm	
Staphylococcus aureus ATCC® 29213™	MIC	1–8 µg/mL	[6]

| Staphylococcus aureus ATCC® 25923™ | Disk Diffusion (30 µg) | 29–37 mm | [\[14\]](#) |

Conclusion

The protocols and data presented in these application notes provide a framework for the accurate and reproducible antimicrobial susceptibility testing of cephalexin. Adherence to standardized methodologies, the use of appropriate quality control measures, and reference to the most current interpretive breakpoints from authoritative bodies like CLSI and EUCAST are

critical for generating reliable data. This, in turn, supports the judicious use of cephalexin in clinical practice and informs ongoing drug development and surveillance efforts.

References

- Patsnap Synapse. (2024, July 17). What is the mechanism of Cephalexin? Retrieved from [\[Link\]](#)
- Pharmacology of Cephalexin ; Mechanism of action, Pharmacokinetics, Uses, Effects. (2025, March 3). Retrieved from [\[Link\]](#)
- Mitchell, J., & Das, J. (2023, August 17). Cephalexin. In StatPearls. StatPearls Publishing. Retrieved from [\[Link\]](#)
- American Society for Microbiology. (2009, December 8). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (n.d.). Cephalexin. PubChem. Retrieved from [\[Link\]](#)
- Hardy Diagnostics. (2024, February 5). How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. Retrieved from [\[Link\]](#)
- Microbe Notes. (2022, May 18). Kirby Bauer Disc Diffusion Method For Antibiotic Susceptibility Testing. Retrieved from [\[Link\]](#)
- Wikipedia. (n.d.). Cefalexin. Retrieved from [\[Link\]](#)
- BioLabTests. (2024, August 30). Kirby-Bauer Disk Diffusion Method. Retrieved from [\[Link\]](#)
- Microbiology pictures. (2024, December 30). Antibiotic susceptibility testing procedure step by step. The disk diffusion test (Kirby-Bauer test). Retrieved from [\[Link\]](#)
- Papich, M. G., & Lindeman, C. (2018). Cephalexin susceptibility breakpoint for veterinary isolates: Clinical Laboratory Standards Institute revision. Journal of Veterinary Diagnostic Investigation, 30(1), 113–120. Retrieved from [\[Link\]](#)

- HiMedia Laboratories Pvt. Ltd. (n.d.). Cephalexin (AS015-1vI). Product Specification Sheet. Retrieved from [\[Link\]](#)
- Microbe Online. (2013, November 15). Broth Dilution Method for MIC Determination. Retrieved from [\[Link\]](#)
- Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Retrieved from [\[Link\]](#)
- Slideshare. (n.d.). Broth microdilution reference methodology. Retrieved from [\[Link\]](#)
- World Organisation for Animal Health. (n.d.). Antimicrobial susceptibility testing (Broth microdilution method). Retrieved from [\[Link\]](#)
- Scribd. (n.d.). Broth Microdilution Guide for Labs. Retrieved from [\[Link\]](#)
- ResearchGate. (n.d.). Table S1: Antibiotics, disk content and breakpoints used for disk susceptibility testing according to the EUCAST guidelines (EUCAST V2.0, 2012). Retrieved from [\[Link\]](#)
- European Committee on Antimicrobial Susceptibility Testing. (2021, December 1). Clinical Breakpoint Tables. Retrieved from [\[Link\]](#)
- Bobenchik, A. M., et al. (2010). Narrow-Spectrum Cephalosporin Susceptibility Testing of Escherichia coli with the BD Phoenix Automated System: Questionable Utility of Cephalothin as a Predictor of Cephalexin Susceptibility. Journal of Clinical Microbiology, 48(5), 1913-1915. Retrieved from [\[Link\]](#)
- European Committee on Antimicrobial Susceptibility Testing. (2019). Breakpoint tables for interpretation of MICs and zone diameters. Version 9.0. Retrieved from [\[Link\]](#)
- Clinician's Brief. (n.d.). Changes to Cephalosporin Susceptibility Reporting. Retrieved from [\[Link\]](#)
- Friendship Hospital for Animals. (n.d.). Changes to Cephalosporin Susceptibility Reporting. Retrieved from [\[Link\]](#)

- U.S. National Library of Medicine. (n.d.). CEPHALEXIN. DailyMed. Retrieved from [[Link](#)]
- CONDA. (n.d.). Cephalexin 30 µg. Retrieved from [[Link](#)]
- European Committee on Antimicrobial Susceptibility Testing. (n.d.). Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. Retrieved from [[Link](#)]
- USP. (n.d.). Cephalexin for Oral Suspension. Retrieved from [[Link](#)]
- U.S. National Library of Medicine. (n.d.). Cephalexin Capsules, USP. DailyMed. Retrieved from [[Link](#)]
- European Committee on Antimicrobial Susceptibility Testing. (2024). Breakpoint tables for interpretation of MICs and zone diameters. Version 14.0. Retrieved from [[Link](#)]
- U.S. Food and Drug Administration. (2025, December 15). Antibacterial Susceptibility Test Interpretive Criteria. Retrieved from [[Link](#)]
- European Committee on Antimicrobial Susceptibility Testing. (2025, February 21). Guidance on cephalosporins for Staphylococcus aureus infections. Retrieved from [[Link](#)]
- U.S. National Library of Medicine. (n.d.). CEPHALEXIN CAPSULES, USP. DailyMed. Retrieved from [[Link](#)]
- British Society for Antimicrobial Chemotherapy. (n.d.). Quality Control of Antimicrobial Susceptibility Testing. Retrieved from [[Link](#)]
- CGSpace. (2022, April 6). Quality control of susceptibility testing. Retrieved from [[Link](#)]
- ResearchGate. (2025, August 7). (PDF) Understanding and Addressing CLSI Breakpoint Revisions - A Primer for Clinical Laboratories. Retrieved from [[Link](#)]
- USP-NF. (n.d.). Cephalexin Capsules. Retrieved from [[Link](#)]
- Pediatric infectious diseases electronic library. (n.d.). CLSI M100™. Retrieved from [[Link](#)]

- National Institutes of Health, Islamabad Pakistan. (n.d.). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Retrieved from [\[Link\]](#)
- Kairosafe Srl. (n.d.). Susceptibility discs Cephalexin 30 µg EUCAST. Retrieved from [\[Link\]](#)
- U.S. National Library of Medicine. (n.d.). CEPHALEXIN FOR ORAL SUSPENSION USP, 125 mg/5 mL and 250 mg/5 mL Rx only. Retrieved from [\[Link\]](#)
- European Committee on Antimicrobial Susceptibility Testing. (n.d.). EUCAST - Home. Retrieved from [\[Link\]](#)
- European Committee on Antimicrobial Susceptibility Testing. (n.d.). Expert Rules. Retrieved from [\[Link\]](#)
- YouTube. (2019, June 19). How to Prepare a Sterile Antibiotic Stock Solution Using an EZ Pak™. Retrieved from [\[Link\]](#)
- USP-NF. (n.d.). Cephalexin. Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. ihma.com [ihma.com]
- 2. [Antibacterial Susceptibility Test Interpretive Criteria | FDA](#) [fda.gov]
- 3. researchgate.net [researchgate.net]
- 4. media.beckmancoulter.com [media.beckmancoulter.com]
- 5. [Cephalexin susceptibility breakpoint for veterinary isolates: Clinical Laboratory Standards Institute revision - PMC](#) [pmc.ncbi.nlm.nih.gov]
- 6. [Cephalexin for Oral Suspension](#) [drugfuture.com]
- 7. uspnf.com [uspnf.com]

- [8. Understanding and Addressing CLSI Breakpoint Revisions: a Primer for Clinical Laboratories - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. clsi.org \[clsi.org\]](#)
- [10. ihma.com \[ihma.com\]](#)
- [11. EUCAST: Clinical Breakpoint Tables \[eucast.org\]](#)
- [12. USCAST - Breakpoints \[uscast.org\]](#)
- [13. micromasterlab.com \[micromasterlab.com\]](#)
- [14. researchgate.net \[researchgate.net\]](#)
- [15. analyse.eu \[analyse.eu\]](#)
- [16. documents.thermofisher.com \[documents.thermofisher.com\]](#)
- To cite this document: BenchChem. [Application Notes and Protocols for Cephalexin in Antimicrobial Susceptibility Testing]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1243757/docs#application-notes-and-protocols-for-cephalexin-in-antimicrobial-susceptibility-testing\]](https://www.benchchem.com/product/b1243757/docs#application-notes-and-protocols-for-cephalexin-in-antimicrobial-susceptibility-testing)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)